Cas no 2008-04-0 (2-(Trifluoromethyl)benzoDoxazole)
2008-04-0 structure
Product Name:2-(Trifluoromethyl)benzoDoxazole
CAS No:2008-04-0
MF:C8H4F3NO
MW:187.118672370911
MDL:MFCD00480774
CID:42291
PubChem ID:13278508
Update Time:2025-04-18
2-(Trifluoromethyl)benzoDoxazole Chemical and Physical Properties
Names and Identifiers
-
- 2-(Trifluoromethyl)benzo[d]oxazole
- 2-(trifluoromethyl)-1,3-benzoxazole
- 2-Perfluoromethyl-benzoxazole
- 2-Trichlormethyl-benzoxazol
- 2-trifluoromethyl-benzooxazole
- 2-trifluoromethyl-benzoxazol
- 2-TRIFLUOROMETHYLBENZOXAZOLE
- Benzoxazole,2-(trifluoromethyl)
- 2-(Trifluoromethyl)benzoxazole
- Benzoxazole, 2-(trifluoromethyl)-
- FCH834169
- ST2416281
- AB0060268
- AX8063680
- Z4379
- 008T040
- PXCLUIRANQLJTI-UHFFFAOYSA-N
- AKOS006240703
- 2-(trifluoromethyl)-1, 3-benzoxazole
- FS-3719
- MFCD00480774
- 2008-04-0
- A879848
- DTXSID30534166
- SCHEMBL1553499
- DTXCID30484955
- 2-(Trifluoromethyl)benzoDoxazole
-
- MDL： MFCD00480774
- Inchi： 1S/C8H4F3NO/c9-8(10,11)7-12-5-3-1-2-4-6(5)13-7/h1-4H
- InChI Key： PXCLUIRANQLJTI-UHFFFAOYSA-N
- SMILES： FC(C1=NC2C=CC=CC=2O1)(F)F
Computed Properties
- Exact Mass: 187.02400
- Monoisotopic Mass: 187.02449824g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26
- XLogP3: 2.7
Experimental Properties
- Density: 1.406
- Boiling Point: 148 ºC
- Flash Point: 43 ºC
- Refractive Index: 1.4579
- PSA: 26.03000
- LogP: 2.84660
2-(Trifluoromethyl)benzoDoxazole Security Information
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Storage Condition：Sealed in dry,Room Temperature
2-(Trifluoromethyl)benzoDoxazole Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-(Trifluoromethyl)benzoDoxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM126822-1g |
2-(trifluoromethyl)benzo[d]oxazole |
2008-04-0 | 95% | 1g |
$206 | 2021-08-05 | |
| Chemenu | CM126822-5g |
2-(trifluoromethyl)benzo[d]oxazole |
2008-04-0 | 95% | 5g |
$622 | 2021-08-05 | |
| Chemenu | CM126822-10g |
2-(trifluoromethyl)benzo[d]oxazole |
2008-04-0 | 95% | 10g |
$1047 | 2021-08-05 | |
| Ambeed | A217221-250mg |
2-(Trifluoromethyl)benzo[d]oxazole |
2008-04-0 | 95% | 250mg |
$39.0 | 2025-02-26 | |
| Ambeed | A217221-1g |
2-(Trifluoromethyl)benzo[d]oxazole |
2008-04-0 | 95% | 1g |
$106.0 | 2025-02-26 | |
| Ambeed | A217221-5g |
2-(Trifluoromethyl)benzo[d]oxazole |
2008-04-0 | 95% | 5g |
$368.0 | 2025-02-26 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DW270-200mg |
2-(Trifluoromethyl)benzoDoxazole |
2008-04-0 | 95+% | 200mg |
502.0CNY | 2021-07-12 | |
| TRC | T899285-50mg |
2-(Trifluoromethyl)benzo[D]oxazole |
2008-04-0 | 50mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T899285-100mg |
2-(Trifluoromethyl)benzo[D]oxazole |
2008-04-0 | 100mg |
$ 70.00 | 2022-06-02 | ||
| TRC | T899285-500mg |
2-(Trifluoromethyl)benzo[D]oxazole |
2008-04-0 | 500mg |
$ 250.00 | 2022-06-02 |
2-(Trifluoromethyl)benzoDoxazole Related Literature
-
1. Studies in heterocyclic chemistry. Part IV. Kinetics and mechanisms for the hydrolysis of benzoxazolesP. F. Jackson,K. J. Morgan,A. M. Turner J. Chem. Soc. Perkin Trans. 2 1972 1582
-
2. Rate–pH profile for the formation of 1-hydroxy-8-acetylaminonaphthalene from 2-methylnaphth[1,8-de]-1,3-oxazine in aqueous solution; acid catalysis and inhibition and comparison with the reaction of 1-amino-8-trifluoroacetylaminonaphthaleneWendy J. Dixon,Frank Hibbert J. Chem. Soc. Perkin Trans. 2 1994 795
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